3,5-Dichloro-2-methoxyisonicotinaldehyde

• Molecular Formula: C7H5Cl2NO2
• Molecular Weight: 206.02 g/mol
• IUPAC Name: 3,5-dichloro-2-methoxypyridine-4-carbaldehyde
• InChI: InChI=1S/C7H5Cl2NO2/c1-12-7-6(9)4(3-11)5(8)2-10-7/h2-3H,1H3
• InChI Key: CEHZMNAKUGZOHI-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=C(C(=C1Cl)C=O)Cl

Description

Comparison with Similar Compounds

Comparison with Similar Compounds

Below is a comparative analysis based on substituent patterns, functional groups, and available

Table 1: Structural and Functional Comparison

Compound Name	Core Structure	Substituents	Functional Group	Key Applications/Properties
3,5-Dichloro-2-methoxyisonicotinaldehyde	Pyridine	3-Cl, 5-Cl, 2-OCH₃	Aldehyde (CHO)	Suspected synthetic intermediate; high reactivity for nucleophilic additions
3,5-Dichloro-2-methoxypyridine-4-carbonitrile	Pyridine	3-Cl, 5-Cl, 2-OCH₃	Nitrile (CN)	Likely agrochemical precursor; distinct handling precautions per SDS
Procymidone	Bicyclic	3,5-dichlorophenyl	Dione	Fungicide; disrupts fungal cell membranes
Vinclozolin	Oxazolidinedione	3,5-dichlorophenyl	Oxazolidinedione	Fungicide; inhibits steroid biosynthesis

Key Observations

Functional Group Influence: The aldehyde in 3,5-Dichloro-2-methoxyisonicotinaldehyde offers reactivity toward nucleophiles (e.g., forming Schiff bases), unlike the nitrile in its analog, which may undergo hydrolysis or cyanoalkylation . Fungicidal analogs like procymidone and vinclozolin rely on dione or oxazolidinedione groups for target binding, highlighting functional group diversity in bioactivity .

Substituent Effects :

• The 3,5-dichloro substitution pattern is conserved across pesticidal compounds (e.g., procymidone) and the target compound, suggesting enhanced electron-withdrawing effects that stabilize intermediates or enhance binding .
• The 2-methoxy group in the pyridine derivatives may improve solubility or steric hindrance compared to phenyl-substituted fungicides.

Safety and Handling :

• The nitrile analog (3,5-Dichloro-2-methoxypyridine-4-carbonitrile) requires stringent safety measures (e.g., respiratory protection), per its SDS, whereas similar protocols may apply to the aldehyde due to shared halogenated pyridine toxicity risks .

Q & A

Q. How should crystallization conditions be optimized for X-ray studies given the compound’s low solubility?

• Methodology : Screen solvents (e.g., DMSO/EtOH mixtures) using vapor diffusion or slow evaporation. Add co-solvents like glycerol (5–10%) to reduce nucleation speed. For microcrystalline samples, utilize synchrotron radiation for high-resolution data collection .

Tables for Key Data

Q. Table 1: Recommended Analytical Parameters

Technique	Key Parameters	Reference
$^1H$-NMR	DMSO-d$_6$, 400 MHz, δ 10.1 (CHO)
HPLC	C18, 70:30 ACN/H$_2$O, 1.0 mL/min
X-ray Crystallography	SHELXL, Mo-Kα (λ = 0.71073 Å)

Q. Table 2: Common Synthetic Challenges and Solutions

Challenge	Mitigation Strategy
Low yield in NAS reactions	Use Pd(OAc)$_2$/Xantphos catalyst system
Aldehyde oxidation during storage	Store under N$_2$, add stabilizers (BHT)
Crystallization difficulties	Employ anti-solvent (hexane) diffusion method